Cas no 10271-35-9 (1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-)

• Product Name: 1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-
• CAS No: 10271-35-9
• MF: C₆F₉N₃
• MW: 285.069931983948
• MDL: MFCD29066019
• CID: 5166254
• Update Time: 2026-03-04

1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-

• MDL： MFCD29066019
• Inchi： 1S/C6F9N3/c7-2-16-1(17-3(8)18-2)4(9,5(10,11)12)6(13,14)15
• InChI Key： FKUOBTQMGDYFFA-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(C(F)(F)F)C(F)(F)F)N=C(F)N=C1F

Additional information on 1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-

Comprehensive Analysis of 1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- (CAS No. 10271-35-9)

The 1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- compound, identified by its CAS No. 10271-35-9, is a highly specialized fluorinated triazine derivative. This chemical has garnered significant attention in recent years due to its unique molecular structure and potential applications in advanced material science, pharmaceuticals, and agrochemicals. The presence of multiple fluorine atoms and the trifluoromethyl group enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions regarding this compound is: "What are the applications of 1,3,5-Triazine derivatives in modern chemistry?" Researchers and industry professionals are particularly interested in its role as a building block for high-performance polymers and coatings. The 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- moiety contributes to the compound's ability to resist extreme temperatures and chemical corrosion, which is critical for aerospace and electronics applications.

Another trending topic is the "sustainability of fluorinated compounds". With increasing environmental regulations, the demand for eco-friendly alternatives has risen. However, the 1,3,5-Triazine derivative's efficiency in reducing waste and energy consumption during synthesis positions it as a viable option for green chemistry initiatives. Studies have shown that its tetrafluoro-1-(trifluoromethyl)ethyl group can be tailored to minimize environmental impact while maintaining performance.

From a technical perspective, the compound's CAS No. 10271-35-9 is often referenced in patents related to advanced material synthesis. Its ability to form stable covalent bonds with other fluorinated compounds makes it a cornerstone in the development of next-generation liquid crystals and optical materials. These applications are particularly relevant in the context of the growing demand for high-resolution displays and photonic devices.

In the pharmaceutical sector, the 1,3,5-Triazine core is recognized for its versatility in drug design. The 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- substitution pattern has been explored for its potential to enhance bioavailability and metabolic stability. This aligns with the current focus on "fluorine in medicinal chemistry", a hot topic in drug discovery circles.

For those searching "safety data of CAS 10271-35-9", it is important to note that proper handling and storage are essential to ensure safe usage. While not classified as hazardous under standard regulations, the compound's reactivity requires adherence to industry best practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated environments.

The future of 1,3,5-Triazine, 2,4-difluoro-6-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- looks promising, with ongoing research exploring its potential in renewable energy applications. For instance, its derivatives are being investigated for use in perovskite solar cells, where their stability under UV exposure could improve device longevity. This aligns with global efforts to develop sustainable energy solutions.

In conclusion, the CAS No. 10271-35-9 compound represents a fascinating intersection of chemistry and innovation. Its unique properties and adaptability make it a subject of continuous exploration across multiple industries. Whether you're a researcher, manufacturer, or enthusiast, understanding this fluorinated triazine derivative is key to unlocking its full potential.